Cas no 1261921-96-3 (4-(2,5-Dimethylphenyl)-3-methylbenzoic acid)

4-(2,5-Dimethylphenyl)-3-methylbenzoic acid is a substituted benzoic acid derivative featuring a 2,5-dimethylphenyl group at the 4-position and a methyl group at the 3-position of the aromatic ring. This structural configuration imparts distinct steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its aromatic substitution pattern enhances stability while offering selective reactivity for further functionalization. The compound is particularly useful in the development of fine chemicals, ligands, and specialty materials requiring tailored aromatic frameworks. High purity grades are available to ensure consistency in research and industrial applications. Proper handling and storage are recommended due to its solid-state sensitivity.

4-(2,5-Dimethylphenyl)-3-methylbenzoic acid structure

1261921-96-3 structure

Product Name:4-(2,5-Dimethylphenyl)-3-methylbenzoic acid

CAS No:1261921-96-3

MF:C₁₆H₁₆O₂

MW:240.297044754028

MDL:MFCD18319287

CID:2763657

PubChem ID:53225217

Update Time:2025-05-25

4-(2,5-Dimethylphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(2,5-DIMETHYLPHENYL)-3-METHYLBENZOIC ACID
- MFCD18319287
- 2,2',5'-Trimethyl[1,1'-biphenyl]-4-carboxylic acid
- 4-(2,5-Dimethylphenyl)-3-methylbenzoic acid, 95%
- DTXSID60688949
- 1261921-96-3
- 4-(2,5-Dimethylphenyl)-3-methylbenzoic acid
- MDL： MFCD18319287
- Inchi： 1S/C16H16O2/c1-10-4-5-11(2)15(8-10)14-7-6-13(16(17)18)9-12(14)3/h4-9H,1-3H3,(H,17,18)
- InChI Key： YCJWLRPHQNRDAE-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=C(C)C=1)C1C=C(C)C=CC=1C)=O

Computed Properties

Exact Mass: 240.115029749Da
Monoisotopic Mass: 240.115029749Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 299
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 37.3Å²

4-(2,5-Dimethylphenyl)-3-methylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB326285-5 g	4-(2,5-Dimethylphenyl)-3-methylbenzoic acid, 95%; .	1261921-96-3	95%	5g	€1159.00	2023-04-26
abcr	AB326285-5g	4-(2,5-Dimethylphenyl)-3-methylbenzoic acid, 95%; .	1261921-96-3	95%	5g	€1159.00	2025-04-21

4-(2,5-Dimethylphenyl)-3-methylbenzoic acid Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
3. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
4. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
5. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170

Additional information on 4-(2,5-Dimethylphenyl)-3-methylbenzoic acid

4-(2,5-Dimethylphenyl)-3-methylbenzoic Acid: A Comprehensive Overview

The compound with CAS No. 1261921-96-3, known as 4-(2,5-Dimethylphenyl)-3-methylbenzoic acid, is a significant organic compound that has garnered attention in various scientific and industrial fields. This compound belongs to the class of benzoic acids, which are widely studied for their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of 4-(2,5-Dimethylphenyl)-3-methylbenzoic acid consists of a benzoic acid moiety substituted with a 4-(2,5-dimethylphenyl) group and a methyl group at the 3-position. This unique substitution pattern imparts distinctive chemical and physical properties to the compound.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(2,5-Dimethylphenyl)-3-methylbenzoic acid through various methodologies. One notable approach involves the Friedel-Crafts acylation reaction, which allows for the selective introduction of the 4-(2,5-dimethylphenyl) group onto the benzoic acid backbone. Researchers have optimized this reaction by employing environmentally friendly catalysts and solvents, aligning with the growing demand for sustainable chemical processes. Additionally, other methods such as Suzuki coupling and Stille coupling have been explored to construct this compound with high precision and yield.

The pharmacological properties of 4-(2,5-Dimethylphenyl)-3-methylbenzoic acid have been extensively investigated in recent studies. Preclinical data suggest that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the development of novel therapeutic agents. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that 4-(2,5-Dimethylphenyl)-3-methylbenzoic acid significantly inhibits cyclooxygenase (COX) enzymes, which are key players in inflammation-related diseases such as arthritis and cardiovascular disorders.

Beyond its pharmaceutical applications, 4-(2,5-Dimethylphenyl)-3-methylbenzoic acid has also found utility in materials science. Its ability to form stable metal complexes has led to its exploration as a ligand in catalysis and sensing applications. Recent research highlights its potential as a chelating agent for transition metals like copper and zinc, enabling the development of highly efficient catalysts for organic transformations. Furthermore, its incorporation into polymer matrices has been shown to enhance mechanical and thermal properties, opening avenues for its use in advanced materials.

In the agricultural sector, 4-(2,5-Dimethylphenyl)-3-methylbenzoic acid has been studied as a potential plant growth regulator. Experimental results indicate that it can modulate plant hormone signaling pathways, thereby promoting root development and stress tolerance in crops. This property is particularly valuable in light of increasing challenges posed by climate change and food security concerns.

Despite its numerous applications, further research is required to fully harness the potential of 4-(2,5-Dimethylphenyl)-3-methylbenzoic acid. Ongoing studies are focused on understanding its bioavailability and metabolic pathways to optimize its therapeutic efficacy. Additionally, efforts are being made to scale up its production using cost-effective and eco-friendly methods to ensure accessibility for various industries.

In conclusion, 4-(2,5-Dimethylphenyl)-3-methylbenzoic acid (CAS No. 1261921-96-3) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive target for further investigation and development. As scientific advancements continue to unfold, this compound is poised to play an increasingly significant role in shaping innovative solutions across healthcare, agriculture, and materials science.